2-(5-(4-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol
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Description
2-(5-(4-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol is a useful research compound. Its molecular formula is C22H19F3N2O3 and its molecular weight is 416.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of compounds with complex structures, including those with pyrimidin-4-yl and methoxyphenyl groups, is a significant area of research. Studies focus on novel synthetic routes, characterization, and the exploration of their potential applications. For instance, the synthesis of a series of 6-aryl(5-methyl)-4-trifluoromethyl-2(1H)-pyrimidinones demonstrates the interest in developing new compounds for various applications, including pharmaceuticals and agrochemicals (Bonacorso et al., 2003).
Antimicrobial and Antioxidant Studies
Metal complexes with ligands similar to the compound have been investigated for their antimicrobial and antioxidant properties. This includes the study of Co(II), Ni(II), Cu(II), and Zn(II) complexes for potential antibacterial, antifungal, and antioxidant applications (Ravindranath, 2021).
Herbicidal Activity
Compounds with pyrimidine and methoxy groups have been examined for their herbicidal activity. Research into dimethoxypyrimidines, for example, has explored their efficacy as novel herbicides, highlighting the agricultural applications of such chemicals (Nezu et al., 1996).
Anticancer Activity
The exploration of pyrimidine derivatives for anticancer activity is another significant area. Studies on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown promising results against various cancer cell lines, indicating the potential for the development of new anticancer agents (Hafez & El-Gazzar, 2017).
Antifungal Effect
Research on derivatives containing pyrimidin-2-amine structures has investigated their antifungal effects against important types of fungi, further underscoring the pharmaceutical and agrochemical relevance of these compounds (Jafar et al., 2017).
properties
IUPAC Name |
2-[5-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F3N2O3/c1-13(2)11-30-16-8-9-17(18(28)10-16)20-19(14-4-6-15(29-3)7-5-14)21(22(23,24)25)27-12-26-20/h4-10,12,28H,1,11H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBYIAFMZQKHEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC(=C(C=C1)C2=C(C(=NC=N2)C(F)(F)F)C3=CC=C(C=C3)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.